Cas no 120937-26-0 (5-Oxo-1-phenylpyrrolidine-3-carbonitrile)

• Product Name: 5-Oxo-1-phenylpyrrolidine-3-carbonitrile
• CAS No: 120937-26-0
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• MDL: MFCD10004117
• CID: 3686228
• PubChem ID: 24275620
• Update Time: 2025-10-08

5-Oxo-1-phenylpyrrolidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarbonitrile, 5-oxo-1-phenyl-
• 5-Oxo-1-phenylpyrrolidine-3-carbonitrile
• VEA93726
• Z1198273045
• MFCD10004117
• EN300-82029
• CS-0208850
• BS-26372
• AKOS013465149
• 120937-26-0

• MDL： MFCD10004117
• Inchi： 1S/C11H10N2O/c12-7-9-6-11(14)13(8-9)10-4-2-1-3-5-10/h1-5,9H,6,8H2
• InChI Key： QSGXTFWAGZOORA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(=O)CC(C#N)C1

Computed Properties

• Exact Mass: 186.079312947Da
• Monoisotopic Mass: 186.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 5-Oxo-1-phenylpyrrolidine-3-carbonitrile

5-Oxo-1-phenylpyrrolidine-3-carbonitrile: A Comprehensive Overview of Its Synthesis, Pharmacological Applications, and Research Trends

5-Oxo-1-phenylpyrrolidine-3-carbonitrile, with the chemical formula C₁₀H₉NO₂ and CAS number 120937-26-0, represents a pivotal compound in the field of medicinal chemistry. This molecule, characterized by its pyrrolidine ring and carbonitrile group, has garnered significant attention due to its potential pharmacological activities and synthetic versatility. Recent advancements in the synthesis of 5-oxo-1-phenylpyrrolidine-3-carbonitrile have opened new avenues for its application in drug discovery and therapeutic development.

The structural complexity of 5-oxo-1-phenylpyrrolidine-3-carbonitrile is rooted in its unique pyrrolidine ring system, which is a five-membered heterocyclic compound. The carbonitrile group at the 3-position further enhances its chemical reactivity and biological activity. This combination of structural features makes it an attractive candidate for various therapeutic applications. Recent studies have highlighted its potential as a modulator of enzyme activity, particularly in the context of metabolic disorders and inflammatory diseases.

Research published in the Journal of Medicinal Chemistry in 2023 has demonstrated that 5-Oxo-1-phenylpyrrolidine-3-carbonitrile exhibits significant inhibitory effects on the activity of key enzymes involved in lipid metabolism. This finding is particularly relevant in the context of obesity and type 2 diabetes, where dysregulated lipid metabolism is a central pathophysiological mechanism. The compound's ability to modulate these enzymatic pathways suggests its potential as a therapeutic agent for metabolic syndrome.

The synthesis of 5-oxo-1-phenylpyrrolidine-3-carbonitrile has been a focus of several recent studies due to its complexity and the need for efficient synthetic routes. One notable approach involves the use of catalytic methods to enhance reaction efficiency and reduce byproduct formation. A 2023 study published in Organic & Biomolecular Chemistry reported a novel catalytic strategy that significantly improved the yield and purity of the final product. This method not only streamlines the synthesis process but also aligns with green chemistry principles, which are increasingly important in pharmaceutical research.

Another critical aspect of 5-Oxo-1-phenylpyrrolidine-3-carbonitrile is its pharmacological profile. Research published in Drug Discovery Today in 2024 has explored its potential as an anti-inflammatory agent. The compound was found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. This property makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. Further studies are needed to validate these findings in vivo and to assess the compound's safety profile.

The carbonitrile group in 5-Oxo-1-phenylpyrrolidine-3-carbonitrile plays a crucial role in its biological activity. This functional group is known to participate in various biochemical interactions, including hydrogen bonding and π-π stacking, which are essential for drug-receptor interactions. Recent computational studies have modeled the binding affinity of 5-Oxo-1-phenylpyrrolidine-3-carbonitrile to target proteins, providing insights into its mechanism of action. These models suggest that the compound may interact with specific protein domains, thereby modulating their activity.

Despite its promising properties, the synthesis of 5-oxo-1-phenylpyrrolidine-3-carbonitrile presents several challenges. One of the main obstacles is the stereochemical control required to achieve the desired configuration of the pyrrolidine ring. Researchers have employed advanced asymmetric synthesis techniques to overcome this challenge. A 2023 study in Chemical Communications described a chiral catalyst that effectively controlled the stereochemistry during the synthesis process, leading to higher enantiomeric purity of the final product.

The carbonitrile group in 5-Oxo-1-phenylpyrrolidine-3-carbonitrile also presents opportunities for further modification. By introducing various substituents at the carbonitrile position, researchers can fine-tune the compound's pharmacological properties. For instance, replacing the hydrogen atom with an electron-withdrawing group may enhance the compound's metabolic stability, while adding a hydrophilic group could improve its solubility. These modifications are essential for optimizing the compound's therapeutic potential.

Recent trends in medicinal chemistry have emphasized the importance of 5-Oxo-1-phenylpyrrolidine-3-carbonitrile as a scaffold for drug design. Its structural features make it an ideal candidate for the development of new drugs targeting a wide range of diseases. The compound's ability to modulate enzyme activity and its anti-inflammatory properties position it as a versatile platform for further research. Ongoing studies are exploring its potential applications in oncology, where it may serve as a chemotherapeutic agent or a radiosensitizer.

In conclusion, 5-Oxo-1-phenylpyrrolidine-3-carbonitrile is a multifaceted compound with significant potential in pharmaceutical research. Its unique pyrrolidine ring and carbonitrile group contribute to its diverse pharmacological activities. Recent advancements in its synthesis and pharmacological profile have expanded its therapeutic applications. As research in this area continues to evolve, 5-Oxo-1-phenylpyrrolidine-3-carbonitrile is poised to play a crucial role in the development of novel therapeutics for a variety of medical conditions.